Cas no 61714-25-8 (N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride)

• Product Name: N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride
• CAS No: 61714-25-8
• MF: C₁₆H₂₃ClN₂O₂S
• MW: 342.884021997452
• MDL: MFCD00058043
• CID: 528237
• PubChem ID: 125308003
• Update Time: 2025-07-17

N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,N-(6-aminohexyl)-, hydrochloride (1:1)
• W-5 Hydrochloride
• N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride
• W-5 (hydrochloride)
• 1-Naphthalenesulfonamide,N-(6-aminohexyl)-,monohydrochlorde
• 1-NaphthalenesulfonaMide,N-(6-aMinohexyl)-,Monohydrochloride
• AMINOHEXYL NAPHTHALENE-1-SULPHONAMIDE HYDROCHLORIDE
• Cirazoline hydrochloride
• N-(6-AMINOHEXYL)-1-NAPHTHALENESULFONAMIDE HCL
• N-(6-Aminohexyl)-1-naphthalenesulfonamide monohydrochlorde
• N-(6-AMINOHEXYL)-1-NAPHTHALENESULPHONAMIDE HYDROCHLORIDE
• W-5
• W 5 hydrochloride
• N-(6-aminohexyl)naphthalene-1-sulfonamide hydrochloride
• W-5, Hydrochloride
• W-5 HCl
• N-(6-Aminohexyl)-1-naphthalenesulfonamide, HCl
• 1-Naphthalenesulfonamide, N-(6-aminohexyl)-,
• C16091
• SCHEMBL1844492
• W-5, Hydrochloride - CAS 61714-25-8
• SR-01000597837-1
• W 5 (hydrochloride)
• 61714-25-8
• N-(6-aminohexyl)naphthalene-1-sulfonamide;hydrochloride
• HY-100911
• CS-0020581
• SR-01000597837
• C16H22N2O2S.HCl
• MFCD00058043
• N-(6-AMINOHEXYL)NAPHTHALENE-1-SULFONAMIDE HCL
• BDBM50225494
• AKOS024457746
• N-(6-Aminohexyl)naphthalene-1-sulfonamide--hydrogen chloride (1/1)
• 1-Naphthalenesulfonamide,N-(6-aminohexyl)-,hydrochloride(1:1)
• 1-Naphthalenesulfonamide, N-(6-aminohexyl)-, monohydrochlorde
• CHEMBL536325
• DB-053975
• HOCSVIGHWPLMFC-UHFFFAOYSA-N
• AS-69890
• GLXC-03436
• A2410
• DTXSID50977298
• HB0649
• W-5HCl

• MDL： MFCD00058043
• Inchi： 1S/C16H22N2O2S.ClH/c17-12-5-1-2-6-13-18-21(19,20)16-11-7-9-14-8-3-4-10-15(14)16;/h3-4,7-11,18H,1-2,5-6,12-13,17H2;1H
• InChI Key： HOCSVIGHWPLMFC-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C2C=CC=CC=12)(NCCCCCCN)(=O)=O

Computed Properties

• Exact Mass: 342.11700
• Monoisotopic Mass: 342.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: White to light brown crystalline powder or powder
• Density: 1.176
• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 493.2°Cat760mmHg
• Flash Point: 252.1°C
• Solubility: H2O: soluble15mg/mL, clear
• PSA: 80.57000
• LogP: 5.61120
• Solubility: Soluble in water, methanol, insoluble in acetone

N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：<0°C

Additional information on N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride

Introduction to N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride (CAS No. 61714-25-8)

N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride, identified by its CAS number 61714-25-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structure of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride incorporates a naphthalene sulfonamide moiety linked to a hexyl amine chain, which contributes to its distinctive chemical and pharmacological properties.

The naphthalene sulfonamide group is a key feature of this compound, providing it with the ability to interact with various biological targets. This moiety has been extensively studied for its potential in modulating biological pathways, particularly in the context of inflammation, infection, and cancer. The hexyl amine chain enhances the solubility and bioavailability of the compound, making it a promising candidate for further development into therapeutic agents.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride has been investigated for its potential role in inhibiting certain enzymes and receptors that are involved in disease progression. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting the activity of key inflammatory mediators.

The hydrochloride salt form of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This form ensures better absorption and distribution within the body, which is crucial for achieving the desired therapeutic effects. The compound's stability under various pH conditions also makes it a versatile candidate for different drug delivery systems.

One of the most compelling aspects of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride is its potential in oncology research. Preliminary studies have indicated that this compound may interfere with cancer cell proliferation by inhibiting key signaling pathways involved in tumor growth. The naphthalene sulfonamide group's ability to bind to specific proteins and enzymes associated with cancer cells makes it an attractive target for further investigation.

The pharmacokinetic profile of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride has also been a subject of interest. Research has shown that the compound exhibits moderate bioavailability following oral administration, with a reasonable half-life that allows for sustained therapeutic levels. This makes it a promising candidate for once-daily dosing regimens, improving patient compliance and convenience.

In addition to its potential therapeutic applications, N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride has shown promise in preclinical models as a tool for studying drug-drug interactions. Its unique chemical structure allows it to serve as a probe molecule in evaluating how different compounds may affect metabolic pathways and enzyme activities. This capability is invaluable in drug development pipelines, where understanding potential interactions is crucial for ensuring safety and efficacy.

The synthesis of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride

The analytical characterization of N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride

Ongoing research continues to explore the full potential of N-(< strong >6-Aminohexyl strong >)-< strong >1-naphthalenesulfonamide Hydrochloride strong >) in various therapeutic areas. Scientists are investigating its interactions with different biological targets and assessing its efficacy in animal models of disease. These studies aim to provide a comprehensive understanding of its pharmacological profile and identify new avenues for clinical application.

The future prospects for N-(< strong >6-Aminohexyl strong >)-< strong >1-naphthalenesulfonamide Hydrochloride strong >) are promising, with several companies investing in further preclinical and clinical development. As more data becomes available on its safety and efficacy, this compound could emerge as a valuable addition to the pharmaceutical arsenal against various diseases. Its unique structure and versatile biological activities make it a compelling candidate for future drug discovery efforts.